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Compound of Interest

Compound Name: Ferrous bromide

Cat. No.: B049432 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of ferrous bromide (FeBr₂), tailored for researchers, scientists, and drug development

professionals. Adherence to these procedures is critical to ensure personal safety and

environmental protection.

Immediate Safety and Handling Precautions
Ferrous bromide is a corrosive solid that can cause severe skin and eye burns.[1][2] It is also

harmful if swallowed or inhaled and is sensitive to air and moisture.[1][3] Before handling

ferrous bromide for disposal, it is imperative to wear appropriate Personal Protective

Equipment (PPE).

Required Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield.

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[4]

A synthetic apron is recommended.[5]

Respiratory Protection: In case of insufficient ventilation or dust formation, wear a

NIOSH/MSHA approved respirator.[5]

Step-by-Step Disposal Protocol

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b049432?utm_src=pdf-interest
https://www.benchchem.com/product/b049432?utm_src=pdf-body
https://www.benchchem.com/product/b049432?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA43472~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2009:06:21~~Iron(II
https://www.chemicalbook.com/msds/iron-ii-bromide.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA43472~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2009:06:21~~Iron(II
https://www.fishersci.com/store/msds?partNumber=AA3113314&productDescription=IRON%28II%29+BROMIDE+HYDRATE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b049432?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC388720100&countryCode=US&language=en
http://exporterlabchemicals.com/msds/AL2108.html
http://exporterlabchemicals.com/msds/AL2108.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049432?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The primary method for the disposal of ferrous bromide is through an approved hazardous

waste disposal facility.

Waste Identification and Segregation:

Clearly label the container as "Hazardous Waste: Ferrous Bromide."

Keep ferrous bromide waste segregated from incompatible materials, particularly strong

oxidizing agents, strong acids, and moisture.[1][4]

Containerization:

Ensure the waste is stored in a tightly closed and properly labeled container to prevent

exposure to air and moisture.[1][5]

Store the container in a cool, dry, and well-ventilated area designated for hazardous

waste.[1][5]

Engage a Licensed Waste Disposal Service:

Contact a licensed professional waste disposal company to handle the collection and

disposal of the ferrous bromide waste.[2]

Provide the waste disposal company with the Safety Data Sheet (SDS) for ferrous
bromide to ensure they are fully aware of the hazards.

Follow all local, regional, and national regulations for hazardous waste disposal.[4]

Spill Management:

In the event of a small spill, carefully sweep or vacuum the material and place it into a

suitable, labeled disposal container. Avoid generating dust.

For a large spill, prevent the material from entering sewers or water systems.[5] Contact

your institution's environmental health and safety department immediately.

Quantitative Safety Data
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The following table summarizes key quantitative safety data for ferrous bromide.

Data Point Value Species Reference

Acute Oral Toxicity

(LD50)
1598 mg/kg Rat [5]

Acute Oral Toxicity

(LD50)
1623 mg/kg Mouse [5]

Melting Point 684 °C / 1263.2 °F N/A [4]

Boiling Point
937 °C / 1718.6 °F @

760 mmHg
N/A [4]

Experimental Protocols Cited
The data presented in this guide is derived from standardized toxicological studies and physical

property measurements as reported in Safety Data Sheets. The methodologies for determining

LD50 values typically involve administering the substance to test animals under controlled

conditions to ascertain the dose that is lethal to 50% of the population.
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Caption: Logical workflow for the safe disposal of ferrous bromide.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b049432?utm_src=pdf-body-img
https://www.benchchem.com/product/b049432?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049432?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b049432?utm_src=pdf-custom-synthesis
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA43472~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2009:06:21~~Iron(II
https://www.chemicalbook.com/msds/iron-ii-bromide.pdf
https://www.fishersci.com/store/msds?partNumber=AA3113314&productDescription=IRON%28II%29+BROMIDE+HYDRATE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC388720100&countryCode=US&language=en
http://exporterlabchemicals.com/msds/AL2108.html
https://www.benchchem.com/product/b049432#ferrous-bromide-proper-disposal-procedures
https://www.benchchem.com/product/b049432#ferrous-bromide-proper-disposal-procedures
https://www.benchchem.com/product/b049432#ferrous-bromide-proper-disposal-procedures
https://www.benchchem.com/product/b049432#ferrous-bromide-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b049432?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049432?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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